Cas no 1203674-06-9 (O-Desetheyl Candesartan Methyl Ester)

• Product Name: O-Desetheyl Candesartan Methyl Ester
• CAS No: 1203674-06-9
• MF: C₂₃H₁₈N₆O₃
• MW: 426.42742395401
• CID: 2086902
• Update Time: 2025-10-29

O-Desetheyl Candesartan Methyl Ester Chemical and Physical Properties

Names and Identifiers

• O-Desetheyl Candesartan Methyl Ester
• Candesartan Methyl Ester Desethyl Analog
• Candesartan Cilexetil Impurity 12
• 1H-Benzimidazole-4-carboxylic acid, 2,3-dihydro-2-oxo-3-[[2'-(2H-tetrazol-5-yl)[1,1'-biphenyl]-4-yl]methyl]-, methyl ester
• Candesartan Impurities of Desalkoxy methyl Ester

• Inchi： 1S/C23H18N6O3/c1-32-22(30)18-7-4-8-19-20(18)29(23(31)24-19)13-14-9-11-15(12-10-14)16-5-2-3-6-17(16)21-25-27-28-26-21/h2-12H,13H2,1H3,(H,24,31)(H,25,26,27,28)
• InChI Key： YJQMYWPQODMNFB-UHFFFAOYSA-N
• SMILES： C1(=O)NC2=CC=CC(C(OC)=O)=C2N1CC1=CC=C(C2=CC=CC=C2C2=NNN=N2)C=C1

Experimental Properties

• Melting Point: NA

O-Desetheyl Candesartan Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on O-Desetheyl Candesartan Methyl Ester

Research Update on O-Desethyl Candesartan Methyl Ester (CAS: 1203674-06-9): Synthesis, Pharmacological Properties, and Clinical Implications

O-Desethyl Candesartan Methyl Ester (CAS: 1203674-06-9) is a key intermediate in the synthesis of Candesartan, a widely prescribed angiotensin II receptor blocker (ARB) used for the treatment of hypertension and heart failure. Recent studies have focused on optimizing its synthetic pathways, elucidating its metabolic fate, and exploring its potential pharmacological activities beyond its role as a precursor. This research brief consolidates the latest findings on this compound, highlighting its significance in drug development and therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry reported a novel enzymatic approach for the synthesis of O-Desethyl Candesartan Methyl Ester, achieving a 92% yield with significantly reduced environmental impact compared to traditional chemical methods. The research team utilized a genetically modified esterase to catalyze the reaction, demonstrating the potential of biocatalysis in large-scale pharmaceutical production. This advancement addresses critical challenges in the sustainable manufacturing of ARB intermediates.

Pharmacokinetic investigations have revealed that O-Desethyl Candesartan Methyl Ester exhibits unique distribution patterns in mammalian systems. A recent animal study demonstrated its ability to cross the blood-brain barrier at concentrations sufficient to potentially modulate central angiotensin receptors. This finding, published in Neuropharmacology (2024), suggests possible neurological applications that warrant further exploration, particularly in conditions like Alzheimer's disease where the renin-angiotensin system is implicated.

Analytical chemistry advancements have enabled more precise quantification of O-Desethyl Candesartan Methyl Ester in biological matrices. A 2024 paper in Analytical and Bioanalytical Chemistry presented a highly sensitive LC-MS/MS method with a lower limit of quantification of 0.1 ng/mL, facilitating more accurate pharmacokinetic studies and quality control in manufacturing processes. This methodological improvement is particularly valuable for monitoring trace impurities in final drug products.

Emerging research has identified potential anti-fibrotic properties of O-Desethyl Candesartan Methyl Ester independent of its conversion to Candesartan. In vitro studies using human cardiac fibroblasts showed significant inhibition of collagen synthesis at concentrations as low as 10 μM, suggesting a direct therapeutic effect that could be harnessed for conditions like cardiac fibrosis. These findings were presented at the 2024 American College of Cardiology Scientific Sessions and are currently under peer review.

The compound's stability profile has been extensively characterized in recent stability-indicating studies. Under accelerated conditions (40°C/75% RH), O-Desethyl Candesartan Methyl Ester demonstrated remarkable stability with less than 2% degradation over 6 months when properly formulated. These results, published in the International Journal of Pharmaceutics (2023), provide crucial data for pharmaceutical formulation scientists working with this intermediate.

Regulatory aspects surrounding O-Desethyl Candesartan Methyl Ester have evolved, with the European Medicines Agency (EMA) issuing updated guidelines in 2024 regarding permissible limits in final drug products. The new guidance reflects improved understanding of the compound's safety profile and establishes stricter control strategies for its potential genotoxic impurities, impacting quality control protocols across the industry.

Future research directions include exploring structure-activity relationships of modified O-Desethyl Candesartan Methyl Ester derivatives and investigating its potential as a standalone therapeutic agent. Several pharmaceutical companies have initiated preclinical programs based on these emerging pharmacological insights, signaling growing interest in this molecule beyond its traditional role as a synthetic intermediate.